Cas no 285132-91-4 (4-Chlorophenol-2,3,5,6-d4)

• Product Name: 4-Chlorophenol-2,3,5,6-d4
• CAS No: 285132-91-4
• MF: C₆H₅ClO
• MW: 132.580947637558
• CID: 248506
• PubChem ID: 45052200
• Update Time: 2025-04-19

4-Chlorophenol-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• Phen-2,3,5,6-d4-ol,4-chloro- (9CI)
• 4-CHLOROPHENOL-D4
• Phen-2,3,5,6-d4-ol, 4-chloro- (9CI); 4-Chlorophenol-D4; p-Chlorophenol-d4; 4-Chlorophenol D4 (phenyl D4)
• 4-CHLOROPHENOL-2,3,5,6-D4
• 4-Chloro-2,3,5,6-tetradeuteriophenol
• 4-(Chlorophenyl)-2 3 5 6-d4 98 atom %d
• 285132-91-4
• 4-Chlorophenol D4 (phenyl D4)
• 4-chloro-2, 3, 5, 6-tetradeuteriophenol
• D97966
• 4-Chlorophenol-2,3,5,6-d4

• Inchi： 1S/C6H5ClO/c7-5-1-3-6(8)4-2-5/h1-4,8H/i1D,2D,3D,4D
• InChI Key： WXNZTHHGJRFXKQ-RHQRLBAQSA-N
• SMILES： ClC1C([2H])=C([2H])C(=C([2H])C=1[2H])O

Computed Properties

• Exact Mass: 132.028
• Monoisotopic Mass: 132.028
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.346 g/mL at 25 °C
• Melting Point: 40-45 °C(lit.)
• Boiling Point: 220 °C

4-Chlorophenol-2,3,5,6-d4 Security Information

• Hazardous Material transportation number：UN 2020 6.1/PG 3
• Hazard Category Code： 20/21/22-51/53
• Safety Instruction： 28-61
• RTECS：SK2800000
• Hazardous Material Identification：
• Risk Phrases：20/21/22-51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols